Cas no 19493-25-5 (Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1))

Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1) structure
19493-25-5 structure
Product Name:Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1)
CAS No:19493-25-5
MF:C13H22ClNO
MW:243.772882938385
CID:174584
PubChem ID:88091
Update Time:2025-04-19

Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1)
    • benzyldiethyl(2-hydroxyethyl)ammonium chloride
    • benzyl-diethyl-(2-hydroxyethyl)azanium,chloride
    • Benzyldiethylethanol ammonium,chloride
    • EINECS 243-111-1
    • n-benzyl-n,n-diethyl-2-hydroxyethanaminium chloride
    • Benzyldiethylethanol ammonium, chloride
    • Benzenemethanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, chloride
    • Benzenemethanaminium, N,N-diethyl-N-(2-hydroxyethyl)-, chloride (1:1)
    • benzyl-diethyl-(2-hydroxyethyl)azanium;chloride
    • DTXSID50884892
    • SCHEMBL11060915
    • 19493-25-5
    • NS00047764
    • Inchi: 1S/C13H22NO.ClH/c1-3-14(4-2,10-11-15)12-13-8-6-5-7-9-13;/h5-9,15H,3-4,10-12H2,1-2H3;1H/q+1;/p-1
    • InChI Key: MTIWHYTVKBFFOH-UHFFFAOYSA-M
    • SMILES: [Cl-].OCC[N+](CC)(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.13900
  • Monoisotopic Mass: 243.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 20.23000
  • LogP: -0.96050
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